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Compound of Interest

Compound Name:
Methyl 2-bromo-3,5-

dimethoxybenzoate

CAS No.: 19491-18-0

Cat. No.: B175407

Get Quote

1. Executive Summary & Chemical Profiling As a Senior Application Scientist, managing the

lifecycle of halogenated aromatic esters like Methyl 2-bromo-3,5-dimethoxybenzoate
requires a rigorous understanding of both its physical chemistry and its downstream

environmental impact. Because this compound contains a heavy halogen (bromine), it cannot

be routed through standard non-halogenated solvent waste streams. Improper disposal not

only violates environmental regulations but also risks the generation of highly corrosive

hydrogen bromide (HBr) gas and toxic polybrominated byproducts during incineration.

Table 1: Physicochemical & Waste Profiling Data
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Parameter Specification Operational Implication

Chemical Name
Methyl 2-bromo-3,5-

dimethoxybenzoate[1]

Aromatic ester; susceptible to

basic hydrolysis.

CAS Number 19491-18-0[1]
Required for precise

EPA/RCRA waste manifesting.

Molecular Formula C10H11BrO4[1]
Contains ~29% Bromine by

mass.

Waste Classification Halogenated Organic Waste
Must be strictly segregated

from non-halogenated waste.

Primary Incompatibilities Strong bases, strong oxidizers

Risk of exothermic

saponification or volatile gas

generation.

2. The Causality of Halogenated Waste Segregation Do not simply throw this compound into

the nearest organic waste carboy. The presence of the bromine atom dictates a specific, highly

controlled disposal pathway.

Economic and Logistical Causality: Facilities must keep non-halogenated waste separated

from halogenated waste to the fullest extent possible. It costs approximately twice as much

to dispose of a drum of halogenated waste compared to non-halogenated waste [2]. Mixing

even a small amount of Methyl 2-bromo-3,5-dimethoxybenzoate into a non-halogenated

drum reclassifies the entire drum, incurring massive unnecessary costs.

Mechanistic Causality (Incineration Dynamics): Standard fuel blending or low-temperature

incineration is insufficient for brominated compounds[3]. When combusted, the bromine

radical forms hydrogen bromide (HBr). If combusted at inadequate temperatures, brominated

aromatics can form polybrominated dibenzo-p-dioxins (PBDDs). Therefore, this waste must

be routed to high-temperature rotary kiln or liquid injection incinerators (>1000°C) equipped

with caustic scrubbing systems (e.g., NaOH showers) to neutralize the acidic flue gas [4].

3. Operational Disposal Protocol (Step-by-Step) This protocol is designed as a self-validating

system. Do not proceed to the next step without passing the verification checkpoint.
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Step 1: Bench-Level Segregation

Identify all solvents, reaction mixtures, and solid debris contaminated with Methyl 2-
bromo-3,5-dimethoxybenzoate.

Route exclusively to the "Halogenated Organic Waste" stream.

Verification Checkpoint: Check the pH of the existing waste carboy. Ensure the pH is

between 5.5 and 9.5[2]. If the waste is highly basic (pH > 9), do NOT add the ester. Strong

bases will catalyze the saponification of the methyl ester, precipitating 2-bromo-3,5-

dimethoxybenzoic acid, which can form a dense sludge and compromise the container.

Step 2: Container Selection

Use High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE) safety cans.

Verification Checkpoint: Ensure no metal cans are used if the waste contains trace

moisture. Aqueous halogens can slowly generate hydrobromic acid (HBr), leading to the

corrosion of metal containers and subsequent leaks.

Step 3: Accumulation and Labeling

Label the container explicitly: "Hazardous Waste - Halogenated Organics (Contains

Brominated Aromatic Ester)".

Keep the lid securely closed at all times except when actively adding waste to prevent the

volatilization of co-solvents[2].

Step 4: EHS Profiling and RCRA Manifesting

Submit a waste profile to your Environmental Health and Safety (EHS) department.

Ensure the waste is manifested under the appropriate Resource Conservation and

Recovery Act (RCRA) guidelines for halogenated organic compounds [5].

4. Spill Response & Immediate Remediation Protocol In the event of a benchtop or floor spill of

the neat solid or a concentrated solution:
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Isolation: Immediately don double nitrile gloves, chemical splash goggles, and a standard lab

coat.

Solid Containment: If the pure solid is spilled, do NOT use a standard broom, which can

aerosolize the fine powder. Use a static-free brush and dustpan to gently collect the material.

Liquid Containment: If dissolved in a halogenated solvent (e.g., Dichloromethane), cover the

spill with a chemically inert, non-combustible absorbent pad or vermiculite. Causality: Do not

use combustible materials like sawdust, as halogenated mixtures can sometimes react

exothermically with organic absorbents.

Decontamination: Wash the affected surface with a mild detergent and water. Collect all

wash water and absorbent materials into a sealed, labeled solid hazardous waste container.

5. Waste Routing Visualization The following diagram illustrates the validated lifecycle of

Methyl 2-bromo-3,5-dimethoxybenzoate waste, ensuring environmental compliance and

safety.
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Halogenated waste disposal workflow for Methyl 2-bromo-3,5-dimethoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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